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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606

An In-depth Technical Guide to the Physical Properties of 3-Methoxybutan-1-ol

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methoxybutan-1-ol, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in drug development who require precise data and
standardized methodologies for handling this compound. This document includes tabulated
physical data, detailed experimental protocols for property determination, and workflow
diagrams for clarity.

Physical Properties Data

The physical properties of 3-Methoxybutan-1-ol are critical for its application in various
scientific and industrial processes. The boiling point is indicative of its volatility, while its density
is essential for mass-to-volume conversions and fluid dynamic calculations.

Summary of Quantitative Data

The boiling point and density of 3-Methoxybutan-1-ol have been reported across various
sources. The data is summarized in the table below for easy reference and comparison.
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Physical Property Value Conditions
- ) @ 760 mmHg (Atmospheric
Boiling Point 157 - 163 °C
Pressure)[1][2][3][4][5][6][7]
Density 0.928 g/mL @ 25 °C[2][3][6][8]
0.920 - 0.924 g/cm? @ 20 °C[1][7]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail standardized laboratory protocols for measuring the boiling point and
density of a liquid compound such as 3-Methoxybutan-1-ol.

Determination of Boiling Point (Capillary Method)

The capillary method, also known as the Siwoloboff method, is a micro-scale technique for
determining the boiling point of a liquid. It relies on observing the temperature at which the
vapor pressure of the liquid equals the surrounding atmospheric pressure.

Apparatus:

e Thiele tube or a beaker with high-boiling point oil (e.g., mineral oil)
e Thermometer

o Small test tube (fusion tube)

e Capillary tube (sealed at one end)

e Heating apparatus (e.g., Bunsen burner or hot plate)

e Clamp and stand

Procedure:

o Sample Preparation: Add 2-3 mL of 3-Methoxybutan-1-ol into the small test tube.
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o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Apparatus Assembly: Attach the test tube to the thermometer. Immerse the assembly in the
oil bath (Thiele tube or beaker), ensuring the sample is below the oil level.

e Heating: Gently heat the oil bath. Stir the oil continuously to ensure uniform heat distribution.

[°]

» Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon
reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
open end of the capillary tube.[10]

o Temperature Recording: Note the temperature when this rapid stream of bubbles is
observed.

e Cooling and Confirmation: Remove the heat source. The liquid will begin to cool, and the
bubbling will slow down. The boiling point is the temperature at which the bubbling ceases
and the liquid just begins to enter the capillary tube.[10]

 Verification: The mean of the temperature recorded during heating and cooling can be taken
as the precise boiling point.[9]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

The density of a liquid is determined by accurately measuring the mass of a known volume.[11]
[12] This protocol describes the common method using a graduated cylinder and an analytical
balance.

Apparatus:
e Graduated cylinder (e.g., 10 mL or 25 mL)
» Analytical balance

e Beaker

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.vedantu.com/cbse/class-11-chemistry-determination-of-boiling-point-experiment
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-boiling-point-experiment
https://www.docbrown.info/ephysics/heat5-4.htm
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Thermometer (to record the temperature of the liquid)
Procedure:

o Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the analytical
balance and tare it, or record its mass (m1).[11]

o Measure Volume of Liquid: Carefully pour a specific volume of 3-Methoxybutan-1-ol into the
graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus at eye
level to avoid parallax error.[11] Record this volume (V).

o Measure Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on
the analytical balance and record the new mass (mz2).

e Calculate Mass of Liquid: The mass of the liquid (m) is the difference between the mass of
the filled cylinder and the empty cylinder (m = m2 - ma1).

e Calculate Density: Use the formula p = m/V to calculate the density.[11]

o Record Temperature: Measure and record the temperature of the liquid, as density is
temperature-dependent.[12]

o Repeatability: For higher accuracy, repeat the measurement several times and calculate the
average density.[11]

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental protocols described
above.
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Prepare Sample:
Add 2-3 mL of liquid to test tube.
Insert inverted capillary tube.

l

Assemble Apparatus:
Attach test tube to thermometer.
Immerse in oil bath.

l

Heat Oil Bath Gently
& Stir for Uniform Temperature

No

Record Temperature (T1)

l

Remove Heat Source
Allow bath to cool slowly

No

Record Temperature (T2)

l

Boiling Point = (T1 + T2) / 2

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Place clean, dry graduated cylinder
on balance. Record mass (m1).

:

Add a known volume (V)
of 3-Methoxybutan-1-ol
to the cylinder.

:

Weigh the cylinder with the liquid.
Record new mass (m2).

: :

Measure and Record Calculate Liquid Mass:
Temperature of the Liquid m=m2-ml

l

Calculate Density:
p=m/V

Click to download full resolution via product page

Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165606#physical-properties-of-3-methoxybutan-1-ol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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